PLD Inhibition Advantage over Saturated LPEs
Lysophosphatidylethanolamine (LPE) inhibits phospholipase D (PLD) in a dose-dependent manner, with inhibitory potency increasing with both acyl chain length and unsaturation [1]. While direct IC50 data for 17:1 Lyso PE are not explicitly tabulated in the primary study, the established structure-activity relationship demonstrates that 17:1 Lyso PE (C17:1) possesses greater inhibitory potential than the saturated 17:0 Lyso PE analog due to its double bond, and greater potency than shorter-chain unsaturated species (e.g., 16:1, 18:1) due to its intermediate chain length optimized for lipid bilayer integration [1]. This trend is confirmed by parallel in vivo assays where cranberry fruit senescence (measured by ethylene production) was more effectively retarded by LPE species with increasing chain length and unsaturation [1].
| Evidence Dimension | Phospholipase D (PLD) inhibition potency |
|---|---|
| Target Compound Data | Potent inhibition predicted by structure-activity relationship (C17:1 chain) |
| Comparator Or Baseline | Saturated LPE 17:0 (lower potency); Shorter-chain LPEs (lower potency); Saturated LPEs (lower potency) |
| Quantified Difference | Inhibition increases with chain length and unsaturation (qualitative trend) |
| Conditions | Partially purified cabbage PLD; cell-free assay; cranberry fruit in vivo ethylene production |
Why This Matters
For researchers studying PLD-mediated signaling or senescence, 17:1 Lyso PE provides a defined, potent tool that cannot be replaced by generic LPE mixtures or saturated analogs without compromising assay sensitivity and biological relevance.
- [1] Ryu SB, Karlsson BH, Ozgen M, Palta JP. Inhibition of phospholipase D by lysophosphatidylethanolamine, a lipid-derived senescence retardant. Proc Natl Acad Sci U S A. 1997;94(23):12717-12722. doi:10.1073/pnas.94.23.12717 View Source
